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Compound of Interest

Compound Name: CAY10465

Cat. No.: B027655 Get Quote

Technical Support Center: CAY10465
Experimental Guidance
Welcome to the technical support resource for CAY10465. This guide is designed for

researchers, scientists, and drug development professionals to navigate the complexities of

using CAY10465 in their experiments. Here, we address common challenges and unexpected

results, providing in-depth troubleshooting strategies and foundational knowledge to ensure the

integrity and success of your research.

I. Understanding CAY10465: A Primer
CAY10465 is a potent and selective agonist for the Aryl Hydrocarbon Receptor (AhR),

demonstrating a high affinity with a Ki of 0.2 nM.[1][2][3][4] It is structurally analogous to

resveratrol and is a valuable tool for investigating AhR-mediated signaling pathways.[3]

Notably, it displays high selectivity for AhR, with no significant effect on the estrogen receptor

even at concentrations up to 100 µM.[2][3][4]
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Parameter Value Source(s)

Molecular Weight 317.13 g/mol [1][2]

Purity ≥98% [3]

Storage (Powder) -20°C for up to 3-4 years [1][3]

Storage (in Solvent) -80°C for up to 1 year [4]

II. Troubleshooting Guide: Interpreting Unexpected
Results
Even with careful experimental design, unexpected outcomes can occur. This section provides

a systematic approach to troubleshooting common issues encountered during CAY10465
experiments.

Scenario 1: Reduced or No Compound Activity
Observation: You observe a diminished or complete lack of the expected biological response

after treating your cells with CAY10465.

Initial Checks:

Confirm Calculations: Double-check all calculations for dilutions and final concentrations.

Positive Control: Ensure your positive control for AhR activation is yielding the expected

results.

Troubleshooting Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b027655#interpreting-unexpected-results-from-
cay10465-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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